Cas no 31994-53-3 (Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-)

Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]- structure
31994-53-3 structure
Product Name:Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-
CAS No:31994-53-3
MF:C22H21N3O4S2
MW:455.549842596054
CID:314105
PubChem ID:99117316
Update Time:2025-04-19

Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-
    • 4-{4-[2-(3-ethyl-3H-benzothiazol-2-ylidene)-1-methyl-ethylidene]-3-methyl-5-oxo-4,5-dihydro-pyrazol-1-yl}-benzenesulfonyloic acid
    • Benzenesulfonic acid,4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-
    • 4-(4-(2-(3-Ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)benzenesulphonic acid
    • 4-{(4Z)-4-[(2Z)-2-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)-1-methylethylidene]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl}benzenesulfonic acid
    • Benzenesulfonic acid, 4-(4-(2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl)-
    • DTXSID8067652
    • 31994-53-3
    • 4-(4-(1-(3-Ethylbenzo[d]thiazol-2(3H)-ylidene)propan-2-ylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonic acid
    • Benzenesulfonic acid, 4-[4-[2-(3-ethyl-2(3H)-benzothiazolylidene)-1-methylethylidene]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-yl]-
    • Inchi: 1S/C22H21N3O4S2/c1-4-24-18-7-5-6-8-19(18)30-20(24)13-14(2)21-15(3)23-25(22(21)26)16-9-11-17(12-10-16)31(27,28)29/h5-13H,4H2,1-3H3,(H,27,28,29)/b20-13-,21-14+
    • InChI Key: BGUFNHOQYFNSKN-IWXNDQKYSA-N
    • SMILES: S1C2C=CC=CC=2N(CC)/C/1=C/C(/C)=C1/C(N(C2C=CC(=CC=2)S(=O)(=O)O)N=C/1C)=O

Computed Properties

  • Exact Mass: 455.09753
  • Monoisotopic Mass: 455.097348
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 927
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 4

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.682
  • PSA: 90.28
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